Cas no 1001-20-3 (2,4,6-Octatrienoicacid, 2,6-dimethyl-8-oxo-, ethyl ester)

• Product Name: 2,4,6-Octatrienoicacid, 2,6-dimethyl-8-oxo-, ethyl ester
• CAS No: 1001-20-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 117331
• PubChem ID: 53423897
• Update Time: 2025-04-18

2,4,6-Octatrienoicacid, 2,6-dimethyl-8-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatrienoicacid, 2,6-dimethyl-8-oxo-, ethyl ester
• ethyl 2,6-dimethyl-8-oxoocta-2,4,6-trienoate
• 2,4,6-Heptatrienoicacid, 7-formyl-2,6-dimethyl-, ethyl ester (8CI)
• 2,6-DIMETHYL-8-OXO-2,4,6-OCTATRIENOIC ACID ETHYL ESTER
• 7-Formyl-3-methyl-octatrien-(2.4.6)-saeure-(1)-aethylester
• AG-D-04355
• CTK3J8562
• Ethyl2,6-dimethyl-8-oxoocta-2,4,6-trien-1-oate
• 2,4,6-Octatrienoic acid, 2,6-dimethyl-8-oxo-, ethyl ester
• ethyl 2,6-dimethyl-8-oxo-octa-2,4,6-trien-1-oate
• ethyl 2,6-dimethyl-8-oxoocta-2,4,6-trien-1-oate
• SCHEMBL9689061
• DTXSID20698408
• CHXIVYSBDSAATQ-UHFFFAOYSA-N
• 1001-20-3

• Inchi： 1S/C12H16O3/c1-4-15-12(14)11(3)7-5-6-10(2)8-9-13/h5-9H,4H2,1-3H3
• InChI Key： CHXIVYSBDSAATQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)=CC=CC(=CC=O)C)=O

Computed Properties

• Exact Mass: 208.109944g/mol
• Monoisotopic Mass: 208.109944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Molecular Weight: 208.25g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.19720